Cas no 1807212-18-5 (Ethyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate
• CAS No: 1807212-18-5
• MF: C₁₂H₉BrF₃NO₃
• MW: 352.103973150253
• CID: 4945723
• Update Time: 2025-10-21

Ethyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9BrF3NO3/c1-2-19-11(18)5-7-3-9(13)10(4-8(7)6-17)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： PFJKDXFQQKQECL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate

Ethyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate: A Comprehensive Overview

Ethyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate, also known by its CAS number 1807212-18-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, cyano, and trifluoromethoxy groups, along with an ethyl ester group. The combination of these functional groups makes it a versatile molecule for research and development in fields such as drug discovery, agrochemicals, and advanced materials.

The synthesis of Ethyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterifications. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of similar aromatic compounds.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of electron-withdrawing groups like cyano and trifluoromethoxy enhances the molecule's stability and bioavailability, making it an attractive candidate for pharmacological studies. Recent research has explored its role as a precursor in the synthesis of novel kinase inhibitors, which are critical in the treatment of various cancers.

In addition to its pharmaceutical applications, Ethyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate has shown potential in agrochemicals. Its ability to act as a selective herbicide or insecticide precursor is currently under investigation. Studies have demonstrated that the trifluoromethoxy group contributes to the compound's lipophilicity, which is essential for effective absorption in plant or insect systems.

The environmental impact of this compound is another area of active research. Given its complex structure, understanding its degradation pathways is crucial for assessing its ecological safety. Recent studies have employed computational chemistry techniques to predict the biodegradation rates of similar compounds under various environmental conditions.

In conclusion, Ethyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1807212-18-5) stands out as a valuable molecule with diverse applications across multiple industries. Its unique chemical properties and functional groups make it an essential component in modern chemical research and development.